2-Iodo-5-methylpyrimidine
Overview
Description
2-Iodo-5-methylpyrimidine is a chemical compound with the molecular formula C5H5IN2. It has a molecular weight of 220.01 .
Molecular Structure Analysis
The InChI code for 2-Iodo-5-methylpyrimidine is1S/C5H5IN2/c1-4-7-2-5(6)3-8-4/h2-3H,1H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds. Physical And Chemical Properties Analysis
2-Iodo-5-methylpyrimidine is a powder that is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Chemical Synthesis
“2-Iodo-5-methylpyrimidine” is used in various chemical synthesis processes. For instance, it can undergo a regioselective Suzuki−Miyaura cross-coupling . This process is a type of palladium-catalyzed cross-coupling reaction, which is widely used in organic chemistry to synthesize various types of organic compounds.
Drug Discovery
Pyrimidines, including “2-Iodo-5-methylpyrimidine”, have become an increasingly important core structure in many drug molecules over the past 60 years . They have had a major impact in drug discovery therapeutics, including anti-infectives, anticancer, immunology, immuno-oncology, neurological disorders, chronic pain, and diabetes mellitus .
Antimicrobial Applications
Pyrimidines have found widespread therapeutic applications, including antimicrobial applications . They are used in the development of drugs that fight against microbial infections.
Anticancer Applications
Pyrimidines are also used in the development of anticancer drugs . They are used to design molecules that can interfere with the growth and proliferation of cancer cells.
Neurological Disorders
Pyrimidines have potential medicinal properties important to central nervous system (CNS)-active agents . They are used in the development of drugs for treating various neurological disorders.
Diabetes Mellitus
Pyrimidines are also used in the development of drugs for treating diabetes mellitus . They are used to design molecules that can regulate blood sugar levels in the body.
Safety and Hazards
The safety information for 2-Iodo-5-methylpyrimidine includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .
properties
IUPAC Name |
2-iodo-5-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5IN2/c1-4-2-7-5(6)8-3-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKPRQEHDJNWUHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90671905 |
Source
|
| Record name | 2-Iodo-5-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90671905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
154129-30-3 |
Source
|
| Record name | 2-Iodo-5-methylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90671905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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